Cas no 2228650-03-9 (3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine)

3-(3-Bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine is a fluorinated aromatic amine derivative with a bromo-fluorophenyl core, offering unique reactivity and structural versatility in synthetic chemistry. Its difluoropropanamine moiety enhances stability and influences electronic properties, making it valuable for pharmaceutical and agrochemical applications. The presence of both bromine and fluorine substituents allows for selective functionalization via cross-coupling or nucleophilic substitution reactions. This compound serves as a key intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined structure and functional group compatibility facilitate precise modifications in drug discovery and material science research.
3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine structure
2228650-03-9 structure
Product Name:3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine
CAS No:2228650-03-9
MF:C9H9BrF3N
MW:268.073672056198
CID:5962186
PubChem ID:165975634
Update Time:2025-05-20

3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine
    • EN300-1947603
    • 2228650-03-9
    • Inchi: 1S/C9H9BrF3N/c10-7-5-6(1-2-8(7)11)9(12,13)3-4-14/h1-2,5H,3-4,14H2
    • InChI Key: QDYPBEANTQEUBX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(CCN)(F)F)F

Computed Properties

  • Exact Mass: 266.98705g/mol
  • Monoisotopic Mass: 266.98705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

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Additional information on 3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine

3-(3-Bromo-4-Fluorophenyl)-3,3-Difluoropropan-1-Amine (CAS No: 2228650-03-9)

Introduction

3-(3-Bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine, also known by its CAS number 2228650-03-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and a tertiary amine group. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and material science.

Structural Features

The molecule consists of a central propanamine backbone with two fluorine atoms attached to the same carbon atom, creating a highly fluorinated environment. The aromatic ring attached to the central chain contains both bromine and fluorine substituents, which contribute to its electronic properties and reactivity. This structure is particularly interesting due to the steric and electronic effects introduced by the multiple halogen atoms.

Synthesis and Characterization

The synthesis of 3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions and aromatic substitutions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and MS, confirming its structure and purity.

Applications in Pharmaceutical Research

In the pharmaceutical industry, this compound has shown promise as a building block for drug development. Its unique combination of halogens and an amine group makes it suitable for use in medicinal chemistry as a lead compound for potential drug candidates. Recent studies have explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent.

Toxicological Considerations

The toxicological profile of 3-(3-bromo-4-fluorophenyl)-3,3-difluoropropan-1-amine is currently under investigation. Initial studies suggest that it exhibits moderate toxicity in vitro; however, further research is required to fully understand its safety profile for human use.

Environmental Impact

Evaluating the environmental impact of this compound is crucial for sustainable chemical practices. Recent research has focused on its biodegradability and potential accumulation in ecosystems. Early findings indicate that it may degrade under specific environmental conditions; however, comprehensive studies are needed to assess its long-term effects on the environment.

Future Directions

The future of this compound lies in exploring its potential applications across various industries while ensuring its safe handling and disposal. Ongoing research aims to optimize its synthesis process and investigate novel uses in fields such as agrochemicals and advanced materials.

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